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Compound of Interest

Compound Name: 4-(2-Thienyl)aniline

CAS No.: 70010-48-9

Cat. No.: B1299213

Get Quote

Introduction & Strategic Significance
4-(2-Thienyl)aniline (CAS: 70010-48-9) is a critical biaryl building block bridging

pharmaceutical chemistry and organic electronics. Its structure—a phenyl ring bearing an

electron-donating amine coupled to an electron-rich thiophene moiety—makes it a prime

candidate for:

Optoelectronics: A precursor for hole-transporting materials in OLEDs due to the high

conjugation length and electron-rich nature.[1]

Medicinal Chemistry: A scaffold for kinase inhibitors where the thiophene acts as a

bioisostere for phenyl or pyridine rings.[1]

This guide moves beyond basic identification, providing a rigorous elucidation protocol to

distinguish this specific isomer from its regioisomers (e.g., 3-(2-thienyl)aniline) and impurities.
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Understanding the synthesis is the first step in elucidation, as it predicts the "silent" impurities

that complicate spectral analysis.[1] The industry-standard method is the Suzuki-Miyaura

Cross-Coupling.[1]

Reaction Protocol
Coupling Partners: 4-Bromoaniline + 2-Thiopheneboronic acid.

Catalyst System: Pd(dtbpf)Cl₂ or Pd(PPh₃)₄.[1]

Base/Solvent: K₃PO₄ / Toluene:Water (micellar conditions often used).[1]

Mechanism & Critical Intermediates
The catalytic cycle dictates the potential byproducts (homocoupled aniline, protodeboronation

of thiophene).[1]

Pd(0) Active Species

Oxidative Addition
(Ar-Pd-Br)

+ 4-Bromoaniline

Base Activation
(Ar-Pd-OH)

+ Base (OH-)

Transmetallation
(Ar-Pd-Thiophene)

+ 2-Thiopheneboronic acid

Reductive Elimination
(Product Release)

- 4-(2-Thienyl)aniline
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Figure 1: Catalytic cycle for the synthesis of 4-(2-Thienyl)aniline. Key control point:

Transmetallation efficiency determines the ratio of product to homocoupled byproducts.

Spectroscopic Structure Elucidation
Mass Spectrometry (MS)
Before NMR, MS confirms the molecular formula.[1]

Technique: GC-MS (EI, 70 eV) or LC-MS (ESI+).

Molecular Ion (M+): m/z 175.05 (Calculated for C₁₀H₉NS).[1]

Fragmentation Pattern:

m/z 175: Base peak (stable biaryl cation).[1]

m/z 131: Loss of CS (thiophene ring disintegration) or loss of C₂H₂N fragments.[1]

m/z 148: Loss of HCN (characteristic of anilines).[1]

Nuclear Magnetic Resonance (NMR)
This is the definitive tool for proving the para-substitution pattern and the 2-thienyl attachment.

[1]

1H NMR Analysis (400 MHz, CDCl₃)
The spectrum is distinct due to the shielding effect of the amine and the deshielding of the

thiophene.[1]
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Chemical Shift
(δ ppm)

Multiplicity Integration Assignment
Structural
Logic

7.43
Doublet (J=8.4

Hz)
2H Phenyl H-2, H-6

Deshielded by

thiophene ring

(anisotropy).

7.17
Doublet of

Doublets
1H Thiophene H-5

Most deshielded

thiophene proton

(next to S).

7.04
Doublet of

Doublets
1H Thiophene H-3

Ortho to the

connection point.

[1]

7.00 Multiplet 1H Thiophene H-4

Meta to S,

intermediate

shielding.[1]

6.69
Doublet (J=8.4

Hz)
2H Phenyl H-3, H-5

Diagnostic:

Upfield shift due

to resonance

donation from -

NH₂.

3.73 Broad Singlet 2H -NH₂

Exchangeable

protons; shift

varies with

concentration.[1]

Key Diagnostic Feature: The AA'BB' system of the phenyl ring (two doublets at 7.43 and 6.69

ppm) confirms the 1,4-substitution.[1] If it were 1,3-substituted, you would see a singlet, two

doublets, and a triplet.[1]

13C NMR Analysis (100 MHz, CDCl₃)
C-N (Ipso): ~146.0 ppm (Deshielded by N).[1]

C-Thiophene (Ipso): ~144.5 ppm.
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Thiophene C-2 (Ipso): ~125.0 ppm.

Phenyl C-3,5 (Ortho to NH₂): ~115.4 ppm (Shielded by resonance).[1]

Phenyl C-2,6: ~127.0 ppm.[1]

Thiophene C-3,4,5: Cluster between 122-128 ppm.[1]

Infrared Spectroscopy (FT-IR)
3440, 3356 cm⁻¹: N-H stretching (Primary amine doublet).[1]

1614, 1603 cm⁻¹: C=C aromatic stretching.[1]

809 cm⁻¹: C-H out-of-plane bending (Para-substituted benzene).

698 cm⁻¹: C-S stretching (Thiophene characteristic).[1]

Crystallography & Conformational Analysis
While solution NMR suggests a time-averaged planar structure, the solid-state structure is

defined by the torsion angle between the phenyl and thiophene rings.[1]

Torsion Angle: Typically 20-30° in solid state to balance steric repulsion (between ortho-

hydrogens) and π-conjugation.

Packing: The molecules likely form "herringbone" or π-stacked motifs, driven by the

interaction between the electron-rich thiophene and the electron-poor protons of the phenyl

ring.[1]

Elucidation Logic Flow
The following diagram illustrates the decision tree for confirming the structure.

Unknown Sample MS (m/z 175)MW Check IR (NH2 Doublet)Func. Group 1H NMR (AA'BB' System)Regiochemistry 13C NMR (Ipso Carbons)Carbon Skeleton Confirmed:
4-(2-Thienyl)aniline

Click to download full resolution via product page
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Figure 2: Logical workflow for structural confirmation.

Quality Control & Purity Assessment
For pharmaceutical or electronic grade applications, 95% purity is insufficient.[1]

HPLC Method:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).[1]

Mobile Phase: Acetonitrile/Water (0.1% Formic Acid) gradient.[1]

Detection: UV at 254 nm (aromatic) and 300 nm (conjugated band).[1]

Potential Impurities:

Homocoupling: 4,4'-Diaminobiphenyl (Retains longer on C18).[1]

Protodeboronation: Thiophene (Volatile, elutes early).[1]

Catalyst Residue: Pd must be <10 ppm for pharma use (detect via ICP-MS).

References
Synthesis & NMR Data:Micellar Suzuki Cross-Coupling between Thiophene and Aniline in

Water. (2021). Molecules.

General NMR Shifts:Trace Impurities in NMR Solvents. (2010). Organometallics.

Crystal Engineering:Thiophene Derivatives in Crystal Engineering. (2024). Acta

Crystallographica.

Mass Spectrometry:Fragmentation of Thienylamines. (2009). Arkivoc.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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